molecular formula C12H12OS B8689064 2-Methoxy-6-(methylthio)naphthalene

2-Methoxy-6-(methylthio)naphthalene

Cat. No.: B8689064
M. Wt: 204.29 g/mol
InChI Key: LHYZRDBKJZTPQJ-UHFFFAOYSA-N
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Description

2-Methoxy-6-(methylthio)naphthalene is a useful research compound. Its molecular formula is C12H12OS and its molecular weight is 204.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12OS

Molecular Weight

204.29 g/mol

IUPAC Name

2-methoxy-6-methylsulfanylnaphthalene

InChI

InChI=1S/C12H12OS/c1-13-11-5-3-10-8-12(14-2)6-4-9(10)7-11/h3-8H,1-2H3

InChI Key

LHYZRDBKJZTPQJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C=C(C=C2)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-bromo-6-methoxynaphthalene (22.2 g, 93.6 mmol) in tetrahydrofuran (500 ml) was cooled to -78° C. and n-butyllithium (75 ml 1.6 M in THF, 121.7 mmol) was added dropwise over 15 minutes. After 0.5 h, dimethyl disulfide (13 ml, 140 mmol) was added and the reaction mixture was allowed to warm to room temperature. After 16 h, 1N sodium hydroxide (100 ml) was added and the reaction mixture was stirred for 1 h. The organic layer was separated and washed with 1N sodium hydroxide, 5% aqueous sodium sulfite, and brine, and dried over sodium sulfate. The solvent was removed in vacuo and the crude product was recrystallized form ethyl acetate and hexane to give 11.1 g of 2-methoxy-6-methylthio-naphthalene as a solid (58% yield).
Quantity
22.2 g
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500 mL
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75 mL
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13 mL
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100 mL
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reactant
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